Cas no 2648918-00-5 ((2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2648918-00-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6593496
• PubChem ID: 165576241
• Update Time: 2025-05-20

(2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• EN300-1559556
• 2648918-00-5
• (2R)-2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-24(27(32)33)29-26(31)16-25(18-10-3-4-11-18)30-28(34)35-17-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h5-8,12-15,18,23-25H,2-4,9-11,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25?/m1/s1
• InChI Key： DKUNLQKAYWAZLN-IKOFQBKESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@@H](C(=O)O)CCC)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Compound Introduction: (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2648918-00-5)

Introducing the compound (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, identified by its CAS number 2648918-00-5, is a meticulously designed molecule with significant potential in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among researchers exploring novel therapeutic agents.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these groups contributes to its unique chemical properties and biological interactions. Specifically, the Fmoc group is widely recognized in peptide synthesis and pharmaceutical chemistry for its role in protecting amino groups during solid-phase peptide synthesis. However, in this context, the Fmoc group may serve additional purposes, such as modulating the compound's solubility or enhancing its binding affinity to biological targets.

The chiral center at the (2R) position in the molecule is particularly noteworthy, as it introduces stereospecificity into the compound's behavior. Chiral molecules are optically active and can exist in multiple stereoisomers, each with distinct biological activities. The stereochemistry of this compound can significantly influence its pharmacokinetic and pharmacodynamic properties, making it essential to carefully consider the implications of the (2R) configuration during drug design and development.

In recent years, there has been growing interest in the development of molecules that target protein-protein interactions (PPIs), which play crucial roles in various biological processes and are often associated with diseases such as cancer and inflammation. The unique structure of (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid suggests that it may have the potential to interact with specific PPIs. For instance, the fluorenylmethoxycarbonyl group could serve as a recognition element for binding to particular protein targets, while the amino and carboxylic acid groups could facilitate further interactions or modifications.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of structural features makes it a versatile scaffold for developing novel therapeutic agents. Researchers have been exploring various strategies to leverage such molecules for treating a wide range of diseases. For example, studies have shown that compounds with similar structural motifs can inhibit key enzymes involved in cancer progression or modulate inflammatory pathways.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic asymmetric reactions have been employed to achieve the desired stereochemical configuration at the (2R) position. These synthetic methodologies not only highlight the ingenuity of modern chemical research but also open up new possibilities for producing complex molecules with tailored properties.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with several target proteins, suggesting potential therapeutic benefits. For instance, preliminary data indicate that this molecule may inhibit the activity of an enzyme known to be overexpressed in certain types of cancer cells. Additionally, its ability to modulate inflammatory responses has been observed in cellular assays, making it a candidate for treating inflammatory diseases.

The pharmacokinetic profile of (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid is another critical aspect that has been investigated. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its efficacy and safety. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties, such as good solubility and moderate bioavailability, which are important for developing an effective therapeutic agent.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structure may also be relevant in other areas such as neurodegenerative diseases or infectious disorders. Researchers are increasingly recognizing the importance of targeting PPIs in these conditions, as they often involve complex intercellular communication networks that are difficult to disrupt with traditional small-molecule drugs.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of innovative compounds like (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a significant step forward in addressing unmet medical needs. By leveraging cutting-edge chemical synthesis techniques and advanced biological assays, researchers are paving the way for more effective and targeted therapies.

In conclusion, (2R)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS No. 2648918-00-5) is a remarkable compound with substantial potential in pharmaceutical research. Its complex structure, unique functional groups, and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this molecule is poised to make significant contributions to medicine.